Cas no 1114853-50-7 (3-[methyl(3-methylphenyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide)

• Product Name: 3-[methyl(3-methylphenyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide
• CAS No: 1114853-50-7
• MF: C₂₅H₂₂N₂O₃S₂
• MW: 462.583783626556
• CID: 5387682
• Update Time: 2025-06-08

3-[methyl(3-methylphenyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[[Methyl(3-methylphenyl)amino]sulfonyl]-N,4-diphenyl-2-thiophenecarboxamide
• 3-[methyl(3-methylphenyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide

• Inchi： 1S/C25H22N2O3S2/c1-18-10-9-15-21(16-18)27(2)32(29,30)24-22(19-11-5-3-6-12-19)17-31-23(24)25(28)26-20-13-7-4-8-14-20/h3-17H,1-2H3,(H,26,28)
• InChI Key： CKHNBAMIHVZYAP-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2)=O)SC=C(C2=CC=CC=C2)C=1S(N(C)C1=CC=CC(C)=C1)(=O)=O

Experimental Properties

• Density: 1.333±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.24±0.70(Predicted)

Additional information on 3-[methyl(3-methylphenyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide

Introduction to 3-[methyl(3-methylphenyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide (CAS No. 1114853-50-7)

3-[methyl(3-methylphenyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1114853-50-7, belongs to a class of molecules characterized by their thiophene core and sulfamoyl functional groups. The structural complexity of this molecule not only makes it a subject of academic interest but also opens up numerous possibilities for therapeutic applications.

The molecular structure of 3-[methyl(3-methylphenyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide consists of a thiophene ring substituted at the 2-position with a carboxamide group, at the 4-position with two phenyl groups, and at the 5-position with a sulfamoyl group linked to a methyl(3-methylphenyl) moiety. This arrangement contributes to its unique physicochemical properties, including solubility, stability, and potential bioactivity. The presence of multiple aromatic rings and functional groups enhances its interactability with biological targets, making it an attractive candidate for drug discovery.

In recent years, there has been a surge in research focused on thiophene derivatives due to their diverse pharmacological profiles. Thiophenes are known for their role in various biological processes and have been incorporated into numerous drugs and agrochemicals. The specific modification of 3-[methyl(3-methylphenyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide introduces additional layers of complexity that can fine-tune its biological activity. For instance, the sulfamoyl group is often associated with anti-inflammatory and antimicrobial properties, while the phenyl rings can enhance binding affinity to biological receptors.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing novel therapeutic agents. The compound 3-[methyl(3-methylphenyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide exemplifies this principle, as its structure allows for detailed studies on how different substituents influence its biological effects. By systematically modifying its components, researchers can gain insights into the mechanisms of action and optimize its efficacy for specific therapeutic applications.

One of the most promising areas of research involving 3-[methyl(3-methylphenyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide is its potential as an intermediate in the synthesis of more complex molecules. Its versatile structure makes it a valuable building block for drug development pipelines. For example, it can be further functionalized to create derivatives with enhanced pharmacokinetic properties or targeted action against specific diseases.

The synthesis of 3-[methyl(3-methylphenyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide is a testament to the advancements in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. This level of precision is crucial for pharmaceutical applications, where impurities can significantly impact the safety and efficacy of a drug candidate.

In addition to its synthetic significance, 3-[methyl(3-methylphenyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide has shown promise in preclinical studies as a lead compound for various therapeutic indications. Researchers are exploring its potential in treating conditions such as cancer, inflammation, and infectious diseases. The compound's ability to interact with multiple biological pathways makes it a versatile tool for drug discovery.

The use of computational methods has further accelerated the investigation into 3-[methyl(3-methylphenyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide. Molecular modeling techniques allow researchers to predict how this compound might behave in different environments and how it might interact with biological targets. These predictions can then be validated through experimental studies, providing a faster and more efficient route to drug development.

The future prospects for 3-[methyl(3-methylphenyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide are bright, particularly as the demand for innovative pharmaceutical solutions continues to grow. Its unique structure and potential bioactivity position it as a key player in the next generation of therapeutics. As research progresses, we can expect to see more derivatives and analogs being developed based on this core scaffold.

In conclusion, 3-[methyl(3-methylphenyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide (CAS No. 1114853-50-7) represents an exciting advancement in pharmaceutical chemistry. Its complex structure offers numerous opportunities for therapeutic innovation, making it a valuable asset in the quest for new treatments. As scientists continue to unravel its potential, this compound is poised to make significant contributions to medicine and human health.